Cas no 2899-56-1 (Glycine,N-[(phenylmethoxy)carbonyl]-, cyanomethyl ester)
2899-56-1 structure
Product Name:Glycine,N-[(phenylmethoxy)carbonyl]-, cyanomethyl ester
CAS No:2899-56-1
MF:C12H12N2O4
MW:248.234683036804
CID:271976
PubChem ID:17936
Update Time:2025-04-19
Glycine,N-[(phenylmethoxy)carbonyl]-, cyanomethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Glycine,N-[(phenylmethoxy)carbonyl]-, cyanomethyl ester
- cyanomethyl 2-(phenylmethoxycarbonylamino)acetate
- 2899-56-1
- CHEMBL3247326
- GLYCINE, N-CARBOXY-, N-BENZYL ESTER, CYANOMETHYL ESTER
- DTXSID40183184
- 4-06-00-02288 (Beilstein Handbook Reference)
- BRN 1996760
- N-Carbobenzoxyglycine cyanomethyl ester
-
- Inchi: 1S/C12H12N2O4/c13-6-7-17-11(15)8-14-12(16)18-9-10-4-2-1-3-5-10/h1-5H,7-9H2,(H,14,16)
- InChI Key: ORFYDEOVHNVUCK-UHFFFAOYSA-N
- SMILES: O(C(NCC(=O)OCC#N)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 248.07976
- Monoisotopic Mass: 248.07970687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 88.4Ų
Experimental Properties
- PSA: 88.42
Glycine,N-[(phenylmethoxy)carbonyl]-, cyanomethyl ester Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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